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Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the shelf life, storage, and troubleshooting of TRIS maleate
buffer solutions.

Shelf Life and Storage Recommendations
Proper storage is critical for maintaining the performance and reliability of TRIS maleate buffer

solutions. The stability of the buffer depends on factors such as its concentration (stock or

working solution), whether it has been sterilized, and the storage temperature.

Data Summary: Shelf Life of TRIS Maleate Buffer Solutions
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Solution Type Sterility
Storage
Temperature

Recommended
Shelf Life

Notes

Stock Solution Sterile -80°C Up to 6 months

Aliquot to

prevent repeated

freeze-thaw

cycles.

Sterile -20°C Up to 1 month

Aliquot to

minimize freeze-

thaw cycles.

Working Solution Sterile
2-8°C

(Refrigerated)

Several months

to a year

Visually inspect

for contamination

before each use.

[1][2]

Non-Sterile
2-8°C

(Refrigerated)

A few days to a

few weeks

Prone to

microbial growth;

refrigeration

slows but does

not prevent this.

[3]

Sterile
Room

Temperature
Up to 2 weeks

Increased risk of

contamination

once opened.[4]

Non-Sterile
Room

Temperature

Short-term use

(days)

High risk of

microbial

contamination.[1]

[3]

Experimental Protocols
Protocol 1: Preparation of 0.2 M TRIS Maleate Buffer Stock Solution

Reagents and Equipment:

Tris(hydroxymethyl)aminomethane (TRIS base)
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Maleic acid

Deionized water

Magnetic stirrer and stir bar

pH meter

0.2 M NaOH solution

Graduated cylinders and beakers

Autoclave or 0.22 µm sterile filter

Procedure:

1. To prepare a 0.2 M solution of TRIS acid maleate, dissolve 24.2 g of TRIS base and 23.2 g

of maleic acid in deionized water.

2. Bring the total volume to 1 liter with deionized water.

3. To adjust to the desired pH, take a 50 mL aliquot of the TRIS acid maleate solution and

titrate with a 0.2 M NaOH solution while monitoring with a calibrated pH meter.

4. Once the desired pH is reached, note the volume of NaOH added. Scale this volume

appropriately for your total buffer volume.

5. For sterile filtration, pass the buffer through a 0.22 µm filter into a sterile container.

Alternatively, the buffer can be autoclaved.[5][6]

6. Label the container with the buffer name, concentration, pH, date of preparation, and your

initials.

Troubleshooting Guide
Caption: Troubleshooting workflow for common TRIS maleate buffer issues.
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Q1: My TRIS maleate buffer's pH is different from what I initially set. Why did it change?

A1: The pH of TRIS buffers is highly dependent on temperature.[7][8] For every 1°C decrease

in temperature, the pH will increase by approximately 0.03 units. Conversely, for every 1°C

increase, the pH will decrease by about 0.025-0.031 units.[7][9] Always measure and adjust the

pH of a TRIS buffer at the temperature at which you will be using it. If the buffer is stored at

4°C, allow it to equilibrate to room temperature before use if your experiment is at room

temperature.[3]

Q2: I see cloudiness or floating particles in my buffer. What should I do?

A2: Cloudiness or particulate matter is a strong indicator of microbial contamination.[2] Non-

sterile buffers, especially when stored at room temperature, are susceptible to bacterial or

fungal growth.[3][10] It is recommended to discard the contaminated buffer and prepare a

fresh, sterile solution using aseptic techniques.[1] To prevent this, sterile filter your buffer

through a 0.22 µm filter or autoclave it, and store it at 2-8°C.[4]

Q3: Can I store my TRIS maleate buffer at room temperature?

A3: While sterile TRIS buffers can be stored at room temperature for short periods (e.g., up to

two weeks), it is generally recommended to store them at 2-8°C to inhibit microbial growth and

maintain stability.[1][4] Non-sterile solutions should be refrigerated and used within a few days.

Q4: Is TRIS maleate buffer compatible with all cell lines?

A4: Not necessarily. While TRIS buffers are widely used, TRIS maleate has been shown to be

more toxic to certain fibroblast cell lines compared to TRIS-HCl, especially at concentrations of

0.04 M. If you are working with cell cultures, it is crucial to test the buffer's compatibility and

potential toxicity with your specific cell line.

Q5: How can I extend the shelf life of my TRIS maleate buffer?

A5: To maximize shelf life, prepare the buffer using sterile techniques, such as using sterile

water and equipment, and then sterile filtering the final solution.[1][2] Storing the sterile buffer in

smaller, single-use aliquots at 2-8°C or frozen can also help to prolong its stability by reducing

the chances of contamination from repeated use of a stock bottle.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8112308?utm_src=pdf-body
https://www.hbdsbio.com/is-the-ph-of-tris-hcl-buffer-greatly-affected-by-temperature-changes.html
https://www.chemicalbook.com/manufacturer/hubei-xindesheng-material-technology-334/newsdetail_1_12618.htm
https://www.hbdsbio.com/is-the-ph-of-tris-hcl-buffer-greatly-affected-by-temperature-changes.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/241/447/t2913dat.pdf
https://www.researchgate.net/post/Is-it-necessary-to-store-pH-68-and-pH-88-tris-buffer-at-4-degrees
https://www.hbynm.com/news/tris-buffer-storage-time-70849208.html
https://www.researchgate.net/post/Is-it-necessary-to-store-pH-68-and-pH-88-tris-buffer-at-4-degrees
https://www.reddit.com/r/labrats/comments/2v2wwy/how_long_does_last_pbst_and_tris_solutions_kept/
http://srcyrl.hbynm.com/news/tris-buffer-storage-time-71786145.html
https://www.medicago.se/sites/default/files/pdf/productsheets/Tris_Buffer_v.01.pdf
https://www.benchchem.com/product/b8112308?utm_src=pdf-body
http://srcyrl.hbynm.com/news/tris-buffer-storage-time-71786145.html
https://www.medicago.se/sites/default/files/pdf/productsheets/Tris_Buffer_v.01.pdf
https://www.benchchem.com/product/b8112308?utm_src=pdf-body
https://www.benchchem.com/product/b8112308?utm_src=pdf-body
https://www.benchchem.com/product/b8112308?utm_src=pdf-body
http://srcyrl.hbynm.com/news/tris-buffer-storage-time-71786145.html
https://www.hbynm.com/news/tris-buffer-storage-time-70849208.html
http://srcyrl.hbynm.com/news/tris-buffer-storage-time-71786145.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8112308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q6: I prepared a concentrated stock of TRIS maleate buffer and now there is a precipitate.

What happened?

A6: Precipitation can occur in concentrated buffer solutions, especially when stored at lower

temperatures. This is often due to the salts in the buffer coming out of solution. Gently warming

the buffer and mixing it should redissolve the precipitate. If the precipitate does not dissolve, it

may indicate a problem with the buffer preparation, and it is best to prepare a fresh solution.

TRIS Maleate Buffer Stability

Storage Temperature Sterility Storage Container

Room/High Temp:
- Increased microbial growth

- Potential degradation

Refrigerated/Frozen:
- Inhibits microbial growth

- Extends shelf life
- May cause precipitation

Sterile (Autoclaved/Filtered):
- Long shelf life

- Reduced contamination risk

Non-Sterile:
- Short shelf life

- High contamination risk

Tightly Sealed:
- Prevents contamination
- Minimizes evaporation

Aliquoted:
- Reduces contamination risk
- Avoids freeze-thaw cycles

Click to download full resolution via product page

Caption: Factors influencing the stability of TRIS maleate buffer solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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